Cas no 1049976-10-4 (trans-4-p-Tolylpyrrolidine-3-carboxylic Acid)

• Product Name: trans-4-p-Tolylpyrrolidine-3-carboxylic Acid
• CAS No: 1049976-10-4
• MF: C₁₂H₁₅NO₂
• MW: 205.253003358841
• MDL: MFCD20503072
• CID: 69751
• PubChem ID: 2762126
• Update Time: 2025-10-31

trans-4-p-Tolylpyrrolidine-3-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• (3S,4R)-4-p-Tolylpyrrolidine-3-carboxylic acid
• (3S,4R)-4-(4-methylphenyl)pyrrolidine-3-carboxylic acid
• Trans-4-p-tolylpyrrolidine-3-carboxylic acid
• Trans-4-p-tolylpyrrolidine-3-carboxylic acid HCl
• 3-Pyrrolidinecarboxylicacid, 4-(4-methylphenyl)-, (3S,4R)-
• rac-(3R,4S)-4-(4-methylphenyl)pyrrolidine-3-carboxylic acid
• EN300-399332
• AKOS015842410
• AKOS015898073
• (3s,4r)-4-(4-methylphenyl)-3-pyrrolidinecarboxylic acid
• SCHEMBL1816174
• AC-22404
• (3S,4R)-4-(p-tolyl)pyrrolidine-3-carboxylicacid
• 1049976-10-4
• EN300-225861
• DTXSID50376085
• (3S,4R)-4-(p-tolyl)pyrrolidine-3-carboxylic acid
• trans-4-p-Tolylpyrrolidine-3-carboxylic Acid

• MDL： MFCD20503072
• Inchi： 1S/C12H15NO2/c1-8-2-4-9(5-3-8)10-6-13-7-11(10)12(14)15/h2-5,10-11,13H,6-7H2,1H3,(H,14,15)/t10-,11+/m0/s1
• InChI Key： HOMQPSPEVRFBRQ-WDEREUQCSA-N
• SMILES： OC([C@@H]1CNC[C@H]1C1C=CC(C)=CC=1)=O

Computed Properties

• Exact Mass: 205.11000
• Monoisotopic Mass: 205.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.3A^2
• XLogP3: -1.1

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 387.7±42.0 °C at 760 mmHg
• Flash Point: 188.3±27.9 °C
• PSA: 49.33000
• LogP: 1.71140
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

trans-4-p-Tolylpyrrolidine-3-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on trans-4-p-Tolylpyrrolidine-3-carboxylic Acid

Introduction to trans-4-p-Tolylpyrrolidine-3-carboxylic Acid (CAS No. 1049976-10-4)

trans-4-p-Tolylpyrrolidine-3-carboxylic Acid, identified by its CAS number 1049976-10-4, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a pyrrolidine core substituted with a p-tolyl group at the 4-position and a carboxylic acid functionality at the 3-position, has garnered attention due to its versatile structural framework and potential applications in drug discovery and material science.

The structural motif of trans-4-p-Tolylpyrrolidine-3-carboxylic Acid presents a unique combination of aromatic and heterocyclic elements, which makes it an attractive scaffold for medicinal chemists. The presence of the pyrrolidine ring imparts a certain level of rigidity, while the p-tolyl group introduces lipophilicity and electronic modulation. These features are particularly valuable in designing molecules that can interact effectively with biological targets.

In recent years, there has been growing interest in exploring the pharmacological potential of pyrrolidine derivatives. These compounds have shown promise in various therapeutic areas, including central nervous system (CNS) disorders, inflammation, and cancer. The carboxylic acid moiety in trans-4-p-Tolylpyrrolidine-3-carboxylic Acid provides a handle for further functionalization, enabling the synthesis of more complex derivatives with tailored properties.

One of the most compelling aspects of trans-4-p-Tolylpyrrolidine-3-carboxylic Acid is its role as a building block in the synthesis of more intricate molecules. For instance, it can be used to construct peptidomimetics, which are designed to mimic the biological activity of natural peptides while avoiding their drawbacks such as degradation and immunogenicity. The pyrrolidine core is particularly useful in this context due to its ability to mimic peptide bonds and provide structural stability.

The p-tolyl group in trans-4-p-Tolylpyrrolidine-3-carboxylic Acid also contributes to its chemical versatility. This aromatic group can participate in various interactions with biological targets, including hydrophobic interactions and π-stacking. These interactions are crucial for achieving high affinity and selectivity in drug design. Moreover, the carboxylic acid functionality can be further modified to introduce additional pharmacophores or to enhance solubility and bioavailability.

Recent studies have highlighted the importance of understanding the conformational dynamics of pyrrolidine derivatives like trans-4-p-Tolylpyrrolidine-3-carboxylic Acid. Advanced computational techniques, such as molecular dynamics simulations and quantum mechanical calculations, have been employed to elucidate the preferred conformations and energetics of these molecules. This information is invaluable for rational drug design, as it helps predict how the compound will interact with its target receptor.

In addition to its pharmaceutical applications, trans-4-p-Tolylpyrrolidine-3-carboxylic Acid has shown potential in material science. Its unique structural features make it a candidate for developing novel polymers, ligands for metal complexes, and functional materials. For instance, the pyrrolidine ring can serve as a chelating site for transition metals, leading to the creation of catalysts with enhanced efficiency and selectivity.

The synthesis of trans-4-p-Tolylpyrrolidine-3-carboxylic Acid has been optimized through various methodologies, including palladium-catalyzed cross-coupling reactions and enzymatic resolutions. These synthetic approaches not only provide access to high yields but also allow for precise control over stereochemistry. The ability to produce enantiomerically pure forms of this compound is crucial for evaluating its pharmacological activity without interference from racemic impurities.

The biological activity of trans-4-p-Tolylpyrrolidine-3-carboxylic Acid has been investigated in several preclinical models. Initial studies suggest that it exhibits moderate affinity for certain neurotransmitter receptors, making it a potential lead compound for treating neurological disorders. Furthermore, its ability to modulate inflammatory pathways has been observed in cell-based assays, indicating its therapeutic relevance in conditions such as rheumatoid arthritis.

The development of novel analytical techniques has also contributed to a deeper understanding of trans-4-p-Tolylpyrrolidine-3-carboxylic Acid. High-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have enabled detailed structural characterization, while high-performance liquid chromatography (HPLC) has facilitated purification and quantification. These tools are essential for ensuring the quality and consistency of synthetic samples used in both research and industrial settings.

The future prospects for trans-4-p-Tolylpyrrolidine-3-carboxylic Acid are promising, with ongoing research focusing on expanding its chemical space through library synthesis and structure-based drug design. By leveraging computational modeling and high-throughput screening technologies, scientists aim to identify new derivatives with enhanced potency and reduced side effects. The integration of machine learning algorithms into drug discovery pipelines is also expected to accelerate the identification of promising candidates based on structural features similar to those found in successful drugs.

In conclusion,